Cas no 63867-48-1 (2-Bis(2-fluoroethyl)amino-2H-1,3,2-oxazaphosphorinane 2-oxide)

63867-48-1 structure
Product name:2-Bis(2-fluoroethyl)amino-2H-1,3,2-oxazaphosphorinane 2-oxide
CAS No:63867-48-1
MF:C7H15F2N2O2P
MW:228.17676949501
CID:507627
2-Bis(2-fluoroethyl)amino-2H-1,3,2-oxazaphosphorinane 2-oxide Chemical and Physical Properties
Names and Identifiers
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- 2H-1,3,2-Oxazaphosphorin-2-amine,N,N-bis(2-fluoroethyl)-, 2-oxide
- 2-[Bis(2-fluoroethyl)amino]tetrahydro-2H-1,3,2-oxazaphosphorine 2-oxide
- 2-Bis(2-fluoroethyl)amino-2H-1,3,2-oxazaphosphorinane 2-oxide
- 2H-1,3,2-Oxazaphosphorinane, 2-(bis(2-fluoroethyl)amino)-, 2-oxide
- NSC84089
- 2-[Bis(2-fluoroethyl)amino]-1,3,2lambda~5~-oxazaphosphinan-2-one
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- Inchi: 1S/C7H15F2N2O2P/c8-2-5-11(6-3-9)14(12)10-4-1-7-13-14/h1-7H2,(H,10,12)
- InChI Key: WMISISUCUDFLOA-UHFFFAOYSA-N
- SMILES: P1(NCCCO1)(N(CCF)CCF)=O
Computed Properties
- Exact Mass: 228.084
- Monoisotopic Mass: 228.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 41.6
Experimental Properties
- Density: 1.24
- Boiling Point: 285.1°Cat760mmHg
- Flash Point: 126.2°C
- Refractive Index: 1.444
2-Bis(2-fluoroethyl)amino-2H-1,3,2-oxazaphosphorinane 2-oxide Related Literature
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
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Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
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C. J. Leggett,S. J. Teat,Z. Zhang,P. D. Dau,W. W. Lukens,S. M. Peterson,A. J. P. Cardenas,M. G. Warner,J. K. Gibson,L. Rao Chem. Sci., 2016,7, 2775-2786
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